Cas no 39199-11-6 (2-chloro-1-(1-methylcyclohexyl)ethan-1-one)

2-Chloro-1-(1-methylcyclohexyl)ethan-1-one is a specialized organic compound featuring a chloro-substituted ketone group attached to a 1-methylcyclohexyl moiety. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of more complex cyclohexyl-based derivatives. Its chloro-ketone functionality allows for further functionalization via nucleophilic substitution or reduction, offering versatility in pharmaceutical and agrochemical synthesis. The cyclohexyl ring provides steric and electronic modulation, influencing the compound's stability and reactivity profile. Suitable for controlled reactions under anhydrous conditions, it is commonly utilized in research and industrial applications requiring precise structural modifications. Proper handling and storage are recommended due to its potential lachrymatory properties.
2-chloro-1-(1-methylcyclohexyl)ethan-1-one structure
39199-11-6 structure
Product Name:2-chloro-1-(1-methylcyclohexyl)ethan-1-one
CAS No:39199-11-6
MF:C9H15ClO
MW:174.667802095413
MDL:MFCD18375015
CID:297557
PubChem ID:13209190
Update Time:2025-05-25

2-chloro-1-(1-methylcyclohexyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-(1-methylcyclohexyl)-
    • 2-Chloro-1-(1-methylcyclohexyl)ethanone
    • 2-chloro-1-(1-methylcyclohexyl)ethan-1-one
    • SCHEMBL561450
    • DXFMUUUUBKYIFE-UHFFFAOYSA-N
    • 1-chloro-2-(1-methyl-cyclohexyl)-2-oxoethane
    • 2-Chloro-1-(1-methyl-cyclohexyl)-ethanone
    • Ethanone, 2-chloro-1-(1-methylcyclohexyl)-
    • Ethanone,2-chloro-1-(1-methylcyclohexyl)-(9ci)
    • 39199-11-6
    • EN300-1985868
    • MDL: MFCD18375015
    • Inchi: 1S/C9H15ClO/c1-9(8(11)7-10)5-3-2-4-6-9/h2-7H2,1H3
    • InChI Key: DXFMUUUUBKYIFE-UHFFFAOYSA-N
    • SMILES: ClCC(C1(C)CCCCC1)=O

Computed Properties

  • Exact Mass: 174.08125
  • Monoisotopic Mass: 174.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-chloro-1-(1-methylcyclohexyl)ethan-1-one Pricemore >>

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Additional information on 2-chloro-1-(1-methylcyclohexyl)ethan-1-one

Recent Advances in the Study of 2-Chloro-1-(1-methylcyclohexyl)ethan-1-one (CAS: 39199-11-6)

The compound 2-chloro-1-(1-methylcyclohexyl)ethan-1-one (CAS: 39199-11-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ketone derivative, characterized by its unique cyclohexyl and chloro-substituted structure, has shown promising potential in various applications, including drug synthesis and biochemical studies. Recent studies have explored its role as an intermediate in the synthesis of more complex pharmacologically active molecules, as well as its direct biological activities.

One of the key areas of research has focused on the compound's utility in the synthesis of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-chloro-1-(1-methylcyclohexyl)ethan-1-one serves as a critical precursor in the development of cyclohexyl-based inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's stability and reactivity under various conditions, making it a versatile building block in medicinal chemistry.

In addition to its synthetic applications, recent investigations have explored the compound's potential biological activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-chloro-1-(1-methylcyclohexyl)ethan-1-one exhibits moderate inhibitory effects on certain cytochrome P450 enzymes, suggesting its possible role in modulating drug metabolism. This finding opens new avenues for research into its use as a pharmacokinetic enhancer or as a tool compound in drug-drug interaction studies.

Another significant development involves the compound's application in material science. Researchers at a leading pharmaceutical institute have utilized 2-chloro-1-(1-methylcyclohexyl)ethan-1-one as a key component in the development of novel drug delivery systems. Its hydrophobic properties and structural rigidity make it an ideal candidate for enhancing the stability of nanoparticle-based carriers, as detailed in a recent publication in Advanced Drug Delivery Reviews (2024).

Despite these promising findings, challenges remain in the widespread application of this compound. Issues such as scalability in synthesis, potential toxicity profiles, and environmental impact require further investigation. Ongoing studies are addressing these concerns, with preliminary results suggesting that optimized synthetic routes could significantly improve yield and purity while reducing hazardous byproducts.

In conclusion, 2-chloro-1-(1-methylcyclohexyl)ethan-1-one (CAS: 39199-11-6) represents a compound of growing importance in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule positions it as a valuable tool for future drug discovery and development efforts. Continued research into its properties and applications is expected to yield further insights and innovations in the coming years.

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